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Compound of Interest

Compound Name: IR-1048

Cat. No.: B1146480 Get Quote

Technical Support Center: IR-1048
Welcome to the technical support center for IR-1048, a premier near-infrared (NIR-II) cyanine

dye for advanced fluorescence imaging, photoacoustic imaging, and photothermal therapy

applications. This resource provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions to

ensure the successful application of IR-1048 in your experiments.

Troubleshooting Guide: Preventing and Reversing
IR-1048 Aggregation
Aggregation of cyanine dyes like IR-1048 is a common issue that can significantly impact

experimental results by altering the photophysical properties of the dye. The following guide

provides detailed strategies to prevent and address aggregation.

Identifying Aggregation

The formation of IR-1048 aggregates can be identified by changes in the UV-Vis absorption

spectrum. As aggregation occurs, the monomeric absorption peak (around 980 nm) will

decrease in intensity, and a new, blue-shifted peak or shoulder will appear at a lower

wavelength, often between 680 and 730 nm. This new peak is characteristic of H-aggregates, a

common form of cyanine dye aggregates.

Logical Flow for Aggregation Troubleshooting
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IR-1048 in Solution

Extreme pH
(<5 or >11)

Stable pH
(e.g., 8-10)

Chemical Degradation Stable Dye

Loss of Fluorescence and
Photothermal Properties
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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